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Compound of Interest

Compound Name: 3-Ethyl-1-hexene
CAS No.: 3404-58-8
Cat. No.: B15801491

Get Quote

. J

A comprehensive analysis of the spectroscopic characteristics of 3-Ethyl-1-hexene, a
significant unsaturated hydrocarbon, is presented in this technical guide. This document
provides an in-depth look at its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data for researchers, scientists, and professionals in the field of drug
development.

Spectroscopic Data of 3-Ethyl-1-hexene

3-Ethyl-1-hexene (C8H16) is an alkene with a molecular weight of 112.21 g/mol .[1] Its
structure consists of a hexene backbone with an ethyl group at the third carbon position. The
spectroscopic data provides a detailed fingerprint of its molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule.

IH NMR Data (Predicted)
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A definitive experimental *H NMR spectrum for 3-Ethyl-1-hexene is not readily available in the

public domain. However, based on the structure and known chemical shifts for similar alkenes,

a predicted spectrum can be outlined. The protons are in distinct chemical environments,

leading to a complex spectrum.

Chemical Shift (9,

Coupling Constant

Protons (Position) Multiplicity
ppm) (3, Hz)

=CHz (C1) 49-5.1 Multiplet

=CH- (C2) 5.7-5.9 Multiplet

-CH- (C3) 20-2.2 Multiplet

-CH2- (C4) 1.2-1.4 Multiplet

-CHs (C5) 0.8-1.0 Triplet ~7
-CH2- (Ethyl) 13-15 Multiplet

-CHs (Ethyl) 0.8-1.0 Triplet ~7

13C NMR Data (Predicted)

Similar to the proton NMR, a complete experimental 13C NMR spectrum is not widely published.

The predicted chemical shifts are based on the different carbon environments within the

molecule.
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Carbon (Position)

Chemical Shift (6, ppm)

C1 (=CHz) ~114
C2 (=CH-) ~ 140
C3 (-CH-) ~ 45
C4 (-CHz-) ~ 30
C5 (-CHs) ~14
C6 (Ethyl -CHz-) ~ 25
C7 (Ethyl -CHs) ~11

Infrared (IR) Spectroscopy

The IR spectrum of 3-Ethyl-1-hexene is expected to show characteristic absorption bands for

a terminal alkene.

Wavenumber (cm~—2) Vibration Type Functional Group
~ 3080 C-H stretch =C-H (alkene)

2850 - 2960 C-H stretch C-H (alkane)

~ 1640 C=C stretch C=C (alkene)

~990 and 910 C-H bend (out-of-plane) =C-H (alkene)

Mass Spectrometry (MS)

The mass spectrum of 3-Ethyl-1-hexene will show a molecular ion peak and various fragment

ions resulting from the cleavage of the molecule.
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miz lon

112 [M]* (Molecular lon)
97 [M - CHs]*

83 [M - C2Hs]*

69 [M - C3H7]*

55 [CaH7]*

41 [CsHs] (Allyl cation)

Experimental Workflow for Spectroscopic Analysis

The following diagram illustrates a general workflow for the spectroscopic analysis of a

chemical sample like 3-Ethyl-1-hexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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